![molecular formula C14H16N2O4S B5762592 N~1~-(2-furylmethyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide](/img/structure/B5762592.png)
N~1~-(2-furylmethyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
Sulfonamide compounds, including those with furylmethyl and methylphenylsulfonyl groups, are typically synthesized through multi-step organic synthesis routes. For example, a series of sulfonamide compounds was synthesized through a linear bi-step approach, involving the coupling of key intermediates under controlled conditions, followed by specific reactions to introduce the desired functional groups (Muhammad Athar Abbasi et al., 2019)(Abbasi et al., 2019).
Molecular Structure Analysis
The molecular structure of sulfonamide compounds, including "N1-(2-furylmethyl)-N2-[(4-methylphenyl)sulfonyl]glycinamide", can be analyzed using various spectroscopic techniques and theoretical calculations. Studies have utilized FTIR, FT-Raman NMR, and X-ray diffraction to characterize the structural aspects of similar sulfonamide compounds (K. Sarojini et al., 2013)(Sarojini et al., 2013). Density Functional Theory (DFT) calculations provide insights into the geometric parameters and electronic structure.
Chemical Reactions and Properties
Sulfonamide compounds engage in various chemical reactions, including substitutions and reactions with nucleophiles, due to the reactive nature of the sulfonamide group and other functional groups present in the molecule. For example, C-(2-furyl)-N-(4-nitrophenyl)methanohydrazonyl bromide, a related compound, demonstrates reactivity with nucleophiles and active methylene compounds to form a variety of derivatives (H. Hassaneen et al., 1991)(Hassaneen et al., 1991).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-(furan-2-ylmethyl)-2-[(4-methylphenyl)sulfonylamino]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O4S/c1-11-4-6-13(7-5-11)21(18,19)16-10-14(17)15-9-12-3-2-8-20-12/h2-8,16H,9-10H2,1H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBQFKQMRZNYVFE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NCC(=O)NCC2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(furan-2-ylmethyl)-2-[(4-methylphenyl)sulfonylamino]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.